Cas no 2171667-27-7 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}benzoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}benzoic acid
• CAS No: 2171667-27-7
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5949299
• PubChem ID: 165540641
• Update Time: 2025-05-19

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}benzoic acid
• EN300-1484779
• 2171667-27-7
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}benzoic acid

• Inchi： 1S/C28H26N2O5/c1-2-8-25(26(31)29-16-18-9-7-10-19(15-18)27(32)33)30-28(34)35-17-24-22-13-5-3-11-20(22)21-12-4-6-14-23(21)24/h2-7,9-15,24-25H,1,8,16-17H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： GPEMTAYKSRCHHP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=CC=C(C(=O)O)C=1)=O)CC=C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}benzoic acid

Comprehensive Overview of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}benzoic acid (CAS No. 2171667-27-7)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}benzoic acid (CAS No. 2171667-27-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a benzoic acid moiety, makes it a valuable intermediate for constructing complex biomolecules. Researchers and manufacturers increasingly seek this compound due to its role in solid-phase peptide synthesis (SPPS), a technique pivotal in drug discovery and biotechnology.

The growing demand for peptide-based therapeutics has spotlighted compounds like CAS No. 2171667-27-7. With the rise of personalized medicine and targeted therapies, peptides are gaining traction for their high specificity and low toxicity. This compound’s Fmoc group is particularly significant, as it enables selective deprotection during synthesis, ensuring high yields and purity—a critical factor for regulatory compliance in pharmaceutical production. Recent trends in AI-driven drug design also highlight the need for reliable building blocks like this molecule to accelerate high-throughput screening processes.

From a chemical perspective, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}benzoic acid exhibits remarkable stability under standard laboratory conditions. Its pent-4-enamide linker provides flexibility for further functionalization, catering to advanced applications such as bioconjugation and proteomics. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its purity, addressing the stringent quality requirements of GMP-grade manufacturing.

Environmental and safety considerations are equally paramount. While not classified as hazardous, proper handling protocols—such as using personal protective equipment (PPE)—are recommended to minimize exposure. The compound’s compatibility with green chemistry principles, including solvent optimization, aligns with the industry’s shift toward sustainable practices. This aspect resonates with researchers exploring eco-friendly synthesis routes, a topic frequently searched in academic and industrial forums.

In summary, CAS No. 2171667-27-7 represents a critical tool for modern biochemical research. Its versatility in peptide engineering, coupled with its alignment with cutting-edge trends like AI-augmented drug development and sustainable chemistry, ensures its relevance in evolving scientific landscapes. For detailed technical specifications or procurement inquiries, consulting specialized suppliers with ISO certification is advised to guarantee product integrity.